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Compound of Interest

Compound Name: Pigment red 5

Cat. No.: B1583872

Introduction

Pigment Red 5, also known as C.I. 12490, is a synthetic monoazo pigment belonging to the
Naphthol AS pigment family. Its chemical name is N-(5-chloro-2,4-dimethoxyphenyl)-4-[[5-
(diethylsulfamoyl)-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-carboxamide, and its
molecular formula is C30H31CIN4O7S. This pigment is utilized in a variety of applications,
including plastics, inks, paints, and textiles. For researchers, scientists, and drug development
professionals, understanding the molecular structure and functional groups of such pigments is
crucial for quality control, formulation development, and safety assessments.

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful and non-destructive analytical
technique for identifying the functional groups present in a molecule. By measuring the
absorption of infrared radiation by the sample, an FTIR spectrum is generated, which provides
a unique molecular "fingerprint." This application note provides a detailed protocol for the
analysis of Pigment Red 5 using FTIR spectroscopy with the potassium bromide (KBr) pellet
method and presents a table of its characteristic functional group absorptions.

Structural and Spectroscopic Overview of Pigment
Red 5

The chemical structure of Pigment Red 5 contains several key functional groups that exhibit
characteristic absorption bands in the mid-infrared region. These include:
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e N-H group from the secondary amide.

e O-H group from the naphthol ring.

e C=0 group of the secondary amide.

e Aromatic C=C bonds in the phenyl and naphthalene rings.

e -SO2- group from the sulfonamide.

e C-N bonds in the amide and azo group.

e C-O bonds in the methoxy groups.

e C-H bonds in the aromatic and aliphatic parts of the molecule.

The identification of these functional groups through FTIR analysis can confirm the identity and
purity of Pigment Red 5.

Data Presentation

The following table summarizes the predicted characteristic FTIR absorption bands for
Pigment Red 5. These predictions are based on the known vibrational frequencies of its
constituent functional groups.
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Wavenumber (cm~?)

Functional Group

Vibrational Mode

3400 - 3200 N-H Stretching

3200 - 3000 OH Stretching (intramolecular H-
bonding)

3100 - 3000 Aromatic C-H Stretching

2980 - 2850 Aliphatic C-H Stretching

1680 - 1650 C=0 (Amide I) Stretching

1600 - 1450 Aromatic C=C Stretching

1550 - 1510 N-H (Amide II) Bending

1370 - 1330 -S0O2- Asymmetric Stretching

1180 - 1160 -S0O2- Symmetric Stretching

1280 - 1200 Aryl C-O Stretching

1100 - 1000 Alkyl C-O Stretching

850 - 750 Aromatic C-H Out-of-plane Bending

Experimental Protocol: KBr Pellet Method for FTIR
Analysis

This protocol details the preparation of a potassium bromide (KBr) pellet for the FTIR analysis
of a solid Pigment Red 5 sample.

Materials:

Pigment Red 5 sample

Spectroscopy grade Potassium Bromide (KBr), dried

Agate mortar and pestle

Pellet press die set
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Hydraulic press

FTIR spectrometer

Spatula

Analytical balance
Procedure:

e Drying: Dry the KBr powder in an oven at 105-110 °C for at least 2-4 hours to remove any
absorbed moisture. Cool to room temperature in a desiccator before use.

o Sample Grinding: Place approximately 1-2 mg of the Pigment Red 5 sample into a clean,
dry agate mortar. Grind the sample to a very fine powder.

e Mixing: Add approximately 100-200 mg of the dried KBr powder to the mortar. Gently mix the
sample and KBr with the pestle, and then grind the mixture thoroughly to ensure a
homogenous dispersion of the sample within the KBr matrix.

e Pellet Formation:

o

Assemble the pellet press die.

[¢]

Transfer a small amount of the KBr/sample mixture into the die, ensuring an even
distribution.

[¢]

Place the die into the hydraulic press.

o

Apply pressure (typically 7-10 tons) for several minutes to form a transparent or
translucent pellet.

o Background Spectrum: Prepare a blank KBr pellet containing only the dried KBr powder
using the same procedure. This will be used to record the background spectrum.

o Sample Analysis:
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o Place the blank KBr pellet in the sample holder of the FTIR spectrometer and record the
background spectrum.

o Replace the blank pellet with the Pigment Red 5 sample pellet.
o Record the sample spectrum over the desired range (e.g., 4000 - 400 cm™12).

o The spectrometer software will automatically subtract the background spectrum from the
sample spectrum to produce the final absorbance or transmittance spectrum of Pigment
Red 5.

o Cleaning: Thoroughly clean the mortar, pestle, and die set with an appropriate solvent (e.g.,
acetone or ethanol) and dry them completely after use to prevent cross-contamination.
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Caption: Experimental workflow for FTIR analysis of Pigment Red 5.
 To cite this document: BenchChem. [Application Note: FTIR Analysis of Pigment Red 5].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1583872#ftir-analysis-of-pigment-red-5-functional-
groups]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

